2-[1-[2-(2,3-Dihydro-1,4-benzodioxin-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one

• IUPAC Name: 2-[1-[2-(2,3-dihydro-1,4-benzodioxin-3-yl)acetyl]azetidin-3-yl]-6-pyridin-4-ylpyridazin-3-one
• InChI: InChI=1S/C22H20N4O4/c27-21-6-5-18(15-7-9-23-10-8-15)24-26(21)16-12-25(13-16)22(28)11-17-14-29-19-3-1-2-4-20(19)30-17/h1-10,16-17H,11-14H2
• InChI Key: FZGSTMLFQNYJMX-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1C(=O)CC2COC3=CC=CC=C3O2)N4C(=O)C=CC(=N4)C5=CC=NC=C5
• Molecular Formula: C22H20N4O4
• Molecular Weight: 404.4 g/mol

Description

The compound contains several functional groups including a 2,3-dihydro-1,4-benzodioxin ring, an azetidine ring, and a pyridazinone ring. The presence of these functional groups suggests that the compound could have interesting biological activities.

Synthesis Analysis

While specific synthesis methods for this compound are not available, compounds with similar structures are often synthesized through multi-step organic synthesis procedures.

Molecular Structure Analysis

The molecular structure of this compound is likely to be complex due to the presence of multiple heterocyclic rings. The 2,3-dihydro-1,4-benzodioxin ring is a seven-membered ring with two oxygen atoms. The azetidine ring is a four-membered ring containing a nitrogen atom. The pyridazinone ring is a six-membered ring containing two nitrogen atoms.

Chemical Reactions Analysis

The compound’s reactivity would be influenced by the functional groups present. For instance, the azetidine ring might undergo reactions typical of secondary amines. The benzodioxin ring could potentially undergo electrophilic aromatic substitution reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. For instance, the presence of polar functional groups and aromatic rings could influence its solubility, melting point, and boiling point.

Future Directions

Future research could focus on synthesizing this compound and studying its biological activities. Given the presence of multiple functional groups, it could potentially exhibit a range of interesting biological activities.